![molecular formula C17H19N5O3S B5637914 7-[1-(1,1-dioxidotetrahydro-3-thienyl)-3-ethyl-1H-1,2,4-triazol-5-yl]-3-methylquinazolin-4(3H)-one](/img/structure/B5637914.png)
7-[1-(1,1-dioxidotetrahydro-3-thienyl)-3-ethyl-1H-1,2,4-triazol-5-yl]-3-methylquinazolin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related heterocyclic compounds involves multi-step reactions, including the use of 4-azido-7-chloroquinoline with β-ketoesters in the presence of pyrrolidine to yield compounds with potential antioxidant activities (Saraiva et al., 2015). Another synthesis method involves the cyclization of thiosemicarbazides to produce derivatives with the quinoline scaffold, highlighting the versatility of these reactions in generating complex heterocyclic structures (Avetisyan et al., 2003).
Molecular Structure Analysis
The molecular structure of related compounds reveals significant insights into their stability and reactivity. For example, the structure of ethyl 2-(3-methyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-4-yl)acetate was determined, showcasing the planarity of the triazoline ring and its substituents, which is critical for understanding the compound's chemical behavior (Karczmarzyk et al., 2012).
Chemical Reactions and Properties
The chemical reactivity of these compounds is influenced by their structural components. For instance, the presence of the triazolyl and quinazolinyl groups contributes to their potential as antioxidants and antimicrobial agents, as seen in derivatives synthesized for these purposes Kamal et al., 2011" target="_blank">(Saraiva et al., 2015)/a>.
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystal structure, are crucial for the application of these compounds. Studies like those conducted by Karczmarzyk et al. provide valuable data on crystallography, which is essential for the development of pharmaceuticals and materials (Karczmarzyk et al., 2012).
Chemical Properties Analysis
The chemical properties, including reactivity with other compounds, stability under various conditions, and potential for modifications, are pivotal. The synthesis routes often explore the reactivity of intermediate compounds to generate a variety of derivatives with enhanced or specific properties (Avetisyan et al., 2003).
properties
IUPAC Name |
7-[2-(1,1-dioxothiolan-3-yl)-5-ethyl-1,2,4-triazol-3-yl]-3-methylquinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N5O3S/c1-3-15-19-16(22(20-15)12-6-7-26(24,25)9-12)11-4-5-13-14(8-11)18-10-21(2)17(13)23/h4-5,8,10,12H,3,6-7,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNFLMKXRJPCSCK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN(C(=N1)C2=CC3=C(C=C2)C(=O)N(C=N3)C)C4CCS(=O)(=O)C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-[1-(1,1-dioxidotetrahydro-3-thienyl)-3-ethyl-1H-1,2,4-triazol-5-yl]-3-methylquinazolin-4(3H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.